Cas no 65247-06-5 (Benzenamine, 4,4'-[(2,3,5,6-tetrafluoro-1,4-phenylene)bis(oxy)]bis-)

• Product Name: Benzenamine, 4,4'-[(2,3,5,6-tetrafluoro-1,4-phenylene)bis(oxy)]bis-
• CAS No: 65247-06-5
• MF: C₁₈H₁₂F₄N₂O₂
• MW: 364.293698310852
• CID: 401712
• PubChem ID: 1241482
• Update Time: 2025-04-19

Benzenamine, 4,4'-[(2,3,5,6-tetrafluoro-1,4-phenylene)bis(oxy)]bis- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, 4,4'-[(2,3,5,6-tetrafluoro-1,4-phenylene)bis(oxy)]bis-
• 4-[4-(4-aminophenoxy)-2,3,5,6-tetrafluorophenoxy]aniline
• DTXSID30361318
• Oprea1_149293
• NSC-746357
• CCG-46758
• AKOS000269845
• Z56756458
• 1,4-bis(p-aminophenoxy)tetrafluorobenzene
• 65247-06-5
• SR-01000636434-1
• NSC746357
• SCHEMBL1656495
• Oprea1_047664
• Cyto8G2
• STK894857
• 4,4'-[(2,3,5,6-tetrafluorobenzene-1,4-diyl)bis(oxy)]dianiline

• Inchi： 1S/C18H12F4N2O2/c19-13-15(21)18(26-12-7-3-10(24)4-8-12)16(22)14(20)17(13)25-11-5-1-9(23)2-6-11/h1-8H,23-24H2
• InChI Key： OLYSJNQUDPLGNG-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1OC1C=CC(=CC=1)N)F)F)OC1C=CC(=CC=1)N)F

Computed Properties

• Exact Mass: 364.08356
• Monoisotopic Mass: 364.08349028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 389
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 70.5Ų

Experimental Properties

• PSA: 70.5